Cas no 654-41-1 (5-fluoro-2,6-dimethyl-3,4-dihydropyrimidin-4-one)

• Product Name: 5-fluoro-2,6-dimethyl-3,4-dihydropyrimidin-4-one
• CAS No: 654-41-1
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• CID: 522247
• PubChem ID: 135416969
• Update Time: 2025-11-02

5-fluoro-2,6-dimethyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,5-fluoro-2,6-dimethyl-
• 5-fluoro-2,6-dimethyl-1H-pyrimidin-4-one
• 5-fluoro-2,6-dimethylpyrimidin-4(3H)-one
• 5-Fluor-2,6-dimethyl-3H-pyrimidin-4-on
• 5-fluoro-2,6-dimethyl-3H-pyrimidin-4-one
• 5-fluoro-2,6-dimethylpyrimidin-4(1h)-one
• AC1L5R2C
• AC1Q4HL6
• AG-K-73759
• AR-1G8195
• CTK5C2722
• NSC33046
• 5-fluoro-2,6-dimethyl-3,4-dihydropyrimidin-4-one
• G47237
• NSC-33046
• 654-41-1
• SCHEMBL22862786
• SB56345
• DTXSID40283719
• DB-332990
• EN300-1614069
• AKOS015342078
• Z3037617198
• 4(1H)-Pyrimidinone, 5-fluoro-2,6-dimethyl- (9CI)
• 5-Fluoro-2,6-dimethylpyrimidin-4-ol
• 5-fluoro-2,4-dimethyl-1H-pyrimidin-6-one

• Inchi： 1S/C6H7FN2O/c1-3-5(7)6(10)9-4(2)8-3/h1-2H3,(H,8,9,10)
• InChI Key： LINWSDIYFZGXLA-UHFFFAOYSA-N
• SMILES： FC1C(NC(C)=NC=1C)=O

Computed Properties

• Exact Mass: 142.05431
• Monoisotopic Mass: 142.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 177-178 ºC (ethanol )
• Boiling Point: 174.1±50.0 ºC (760 Torr),
• Flash Point: 59.1±30.1 ºC,
• Refractive Index: 1.542
• Solubility: Slightly soluble (21 g/l) (25 º C),
• PSA: 41.46
• LogP: 0.52580

Additional information on 5-fluoro-2,6-dimethyl-3,4-dihydropyrimidin-4-one

5-Fluoro-2,6-dimethyl-3,4-dihydropyrimidin-4-one (CAS No. 654-41-1): Properties, Applications, and Market Insights

5-Fluoro-2,6-dimethyl-3,4-dihydropyrimidin-4-one (CAS No. 654-41-1) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as 5-fluoro-2,6-dimethyl-dihydropyrimidinone, exhibits unique chemical properties due to the presence of a fluorine atom at the 5-position and methyl groups at the 2- and 6-positions. Its molecular formula is C₆H₉FN₂O, and it has a molecular weight of 144.15 g/mol. The compound's structure makes it a valuable intermediate in the synthesis of more complex molecules.

The fluorinated pyrimidine core of 5-fluoro-2,6-dimethyl-3,4-dihydropyrimidin-4-one is particularly noteworthy because fluorination often enhances the biological activity and metabolic stability of pharmaceutical compounds. Researchers have explored its potential in drug discovery, especially in the development of kinase inhibitors and antiviral agents. For instance, fluorinated pyrimidines are known to mimic natural nucleobases, making them useful in targeting DNA and RNA synthesis pathways in pathogens or cancer cells.

In agrochemical applications, 5-fluoro-2,6-dimethyl-dihydropyrimidinone has been investigated as a building block for herbicides and fungicides. The fluorine atom's electronegativity can improve the compound's binding affinity to target enzymes in pests or fungi, thereby increasing efficacy. This aligns with the growing demand for eco-friendly agrochemicals, a hot topic in sustainable agriculture. Farmers and researchers alike are searching for compounds that offer high potency with minimal environmental impact, and fluorinated pyrimidines like this one are part of that conversation.

From a synthetic chemistry perspective, 5-fluoro-2,6-dimethyl-3,4-dihydropyrimidin-4-one is often prepared via cyclocondensation reactions involving fluorinated β-diketones or related precursors. The compound's stability under various conditions makes it a versatile intermediate for further functionalization. Chemists frequently search for efficient synthesis methods for such fluorinated heterocycles, as they are pivotal in medicinal chemistry pipelines.

The market for fluorinated pyrimidine derivatives is expanding, driven by their applications in pharmaceuticals and agrochemicals. According to recent industry reports, the global demand for fluorinated building blocks is expected to grow at a CAGR of 5-7% over the next decade. 5-Fluoro-2,6-dimethyl-3,4-dihydropyrimidin-4-one is no exception, with suppliers noting increased inquiries from research institutions and contract manufacturing organizations (CMOs). This trend reflects the broader shift toward precision chemistry in drug and agrochemical development.

One of the most frequently asked questions about 5-fluoro-2,6-dimethyl-dihydropyrimidinone is its solubility and stability profile. The compound is moderately soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol but has limited solubility in water. Its stability under acidic and basic conditions is also a topic of interest, as these properties dictate its suitability for various synthetic applications. Researchers often look for storage conditions and handling guidelines to ensure the compound's integrity during experiments.

In the context of green chemistry, there is growing interest in developing more sustainable routes to synthesize 5-fluoro-2,6-dimethyl-3,4-dihydropyrimidin-4-one. Catalytic methods, solvent-free reactions, and biocatalytic approaches are being explored to reduce waste and energy consumption. This aligns with the broader push for environmentally friendly synthesis, a key concern for modern chemists and regulatory bodies.

Another area of interest is the compound's potential role in COVID-19 research. While 5-fluoro-2,6-dimethyl-dihydropyrimidinone is not directly a therapeutic agent, fluorinated pyrimidines have been studied for their antiviral properties. Researchers are investigating similar scaffolds for activity against SARS-CoV-2 proteases or polymerases, making this compound a relevant topic in pandemic-related research.

In summary, 5-Fluoro-2,6-dimethyl-3,4-dihydropyrimidin-4-one (CAS No. 654-41-1) is a versatile fluorinated pyrimidine with significant applications in pharmaceuticals and agrochemicals. Its unique structure, combined with the growing demand for fluorinated building blocks, positions it as a valuable compound in modern chemistry. Whether you're a researcher exploring kinase inhibitors, a chemist optimizing synthetic routes, or an agrochemical developer seeking sustainable solutions, this compound offers exciting opportunities for innovation.